Methyl 5-aminonicotinate hydrochloride
Overview
Description
Molecular Structure Analysis
The molecular formula of Methyl 5-aminonicotinate hydrochloride is C7H9ClN2O2 . Its molecular weight is 188.61 .Physical And Chemical Properties Analysis
Methyl 5-aminonicotinate hydrochloride is an off-white solid . The compound is stored in an inert atmosphere at room temperature .Scientific Research Applications
For example, Tahiliani et al. (2009) described the conversion of 5-methylcytosine to 5-hydroxymethylcytosine in mammalian DNA by the enzyme TET1, highlighting the dynamic nature of DNA methylation and its potential implications for epigenetic regulation and therapeutic intervention in diseases like cancer and genetic disorders (Tahiliani et al., 2009). Similarly, Kriaucionis and Heintz (2009) found significant amounts of 5-hydroxymethylcytosine in DNA of Purkinje neurons, suggesting a unique epigenetic landscape in the brain that could be explored for understanding neurological diseases and development (Kriaucionis & Heintz, 2009).
Mechanism of Action
Mode of Action
It is likely that the compound interacts with its targets through a series of biochemical reactions, leading to changes in cellular function .
Biochemical Pathways
It is likely that the compound influences multiple pathways, leading to a range of downstream effects .
Result of Action
Given its potential targets and mode of action, it is likely that the compound has a range of effects at the molecular and cellular level .
properties
IUPAC Name |
methyl 5-aminopyridine-3-carboxylate;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N2O2.ClH/c1-11-7(10)5-2-6(8)4-9-3-5;/h2-4H,8H2,1H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LPADCEAPLNNMNP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=CN=C1)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9ClN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
188.61 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.